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Compound of Interest

Compound Name: 3-Benzoylphenylacetonitrile

Cat. No.: B023885 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Benzoylphenylacetonitrile (CAS No.

21288-34-6) was not readily available. The following guidance is based on the safety profiles of

structurally similar compounds, such as 2-(3-Benzoylphenyl)propionitrile, and general best

practices for handling potentially hazardous chemical powders and nitriles. Researchers,

scientists, and drug development professionals should always conduct a thorough, site-specific

risk assessment before handling any new chemical.

Hazard Summary
While specific toxicity data for 3-Benzoylphenylacetonitrile is limited, related nitrile

compounds can be harmful if swallowed, in contact with skin, or inhaled.[1][2][3][4] As a

powdered substance, it may also pose a respiratory hazard if dust is generated.[5][6][7][8]

General hazards associated with similar chemical structures include skin and eye irritation.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes recommended PPE for various laboratory operations involving 3-
Benzoylphenylacetonitrile.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving/Storag

e

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required if

containers are

sealed

Weighing/Transf

er (in open air)

Chemical safety

goggles and face

shield

Chemical-

resistant nitrile

gloves (consider

double gloving)

Fully buttoned

laboratory coat,

disposable

sleeves

NIOSH-approved

respirator (e.g.,

N95 or higher)

Weighing/Transf

er (in ventilated

enclosure)

Chemical safety

goggles

Chemical-

resistant nitrile

gloves

Laboratory coat

Not generally

required if

enclosure is

functioning

properly

Dissolution/Reac

tion Setup

Chemical safety

goggles

Chemical-

resistant nitrile

gloves

Laboratory coat

Use in a certified

chemical fume

hood

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty,

chemical-

resistant nitrile

gloves

Chemical-

resistant apron

or coveralls

NIOSH-approved

respirator with

appropriate

cartridges

Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[9]

Keep the container tightly closed when not in use.
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2. Handling and Use:

All handling of 3-Benzoylphenylacetonitrile powder should be conducted in a certified

chemical fume hood or other ventilated enclosure to minimize dust inhalation.[8][10]

Avoid direct contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[1][2]

3. Spill Management:

Minor Spill (Solid):

Alert others in the immediate area.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

sand or vermiculite) to prevent dust from becoming airborne.

Carefully sweep the material into a designated waste container.

Clean the spill area with a damp cloth or paper towel, and then decontaminate with a

suitable cleaning agent.

Place all cleanup materials into a sealed, labeled hazardous waste container.

Major Spill:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) department.

Prevent entry into the contaminated area.

Allow only trained emergency responders to handle the cleanup.

Disposal Plan
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All waste containing 3-Benzoylphenylacetonitrile, including contaminated PPE and

cleanup materials, must be disposed of as hazardous chemical waste.

Collect waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific disposal procedures.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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